N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H12F2N2O3S/c16-13-6-3-11(7-14(13)17)18-15(20)9-23-8-10-1-4-12(5-2-10)19(21)22/h1-7H,8-9H2,(H,18,20)
• InChI Key: IPFRDGMABCEJFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NC2=CC(=C(C=C2)F)F)[N+](=O)[O-]
• Molecular Formula: C15H12F2N2O3S
• Molecular Weight: 338.3 g/mol

Description

N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as DFN-02, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thioacetamide derivatives and has been found to have interesting properties that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in bacterial and fungal growth. This compound has also been found to modulate the expression of certain genes, which could contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) in cells, which could contribute to its antioxidant properties. This compound has also been found to modulate the expression of certain cytokines and chemokines, which could contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been found to have low toxicity, making it a safe compound to use in experiments. However, one limitation of this compound is its limited solubility in water, which could affect its bioavailability in certain experiments.

Future Directions

There are several future directions for the study of N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide. One potential application is in the development of new antibiotics and antifungal agents. This compound could also be studied further for its potential use in the treatment of oxidative stress-related diseases and inflammation. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to optimize its synthesis and purification methods.
Conclusion
This compound is a novel compound that has been synthesized and studied for its potential applications in scientific research. It has been found to have antibacterial, antifungal, and antioxidant properties, making it a promising candidate for various applications. Further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis and purification methods.

Synthesis Methods

N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide can be synthesized using a multistep process that involves the reaction of 3,4-difluoroaniline with 4-nitrobenzyl chloride to form an intermediate compound. This intermediate is then reacted with thioacetic acid to yield the final product, this compound. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide has been studied for its potential applications in scientific research. It has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. This compound has also been found to have antioxidant properties, which could make it useful in the treatment of various oxidative stress-related diseases.